Cas no 106384-11-6 (2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-)
106384-11-6 structure
Product Name:2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-
CAS No:106384-11-6
MF:C13H11N3O4S
MW:305.309141397476
CID:127108
PubChem ID:57357309
Update Time:2025-04-18
2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-
- 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]thiophene-2-carboxylic acid
- 2-Thiophenecarboxylic acid, 5-[(-alpha--methylbenzylidene)hydrazino]-4-nitro- (7CI)
- DTXSID00723626
- 106384-11-6
-
- Inchi: 1S/C13H11N3O4S/c1-8(9-5-3-2-4-6-9)14-15-12-10(16(19)20)7-11(21-12)13(17)18/h2-7,15H,1H3,(H,17,18)
- InChI Key: PENPUDGXKCYNMH-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(=C1NN=C(C)C1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 305.04713
- Monoisotopic Mass: 305.04702701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 104.83
- LogP: 3.78680
2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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